Cas no 631869-22-2 (1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI))

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI)
• CAS No: 631869-22-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1017783
• PubChem ID: 11062540
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI)
• 1-but-3-en-2-ylpyrrole-2-carbaldehyde
• DB-279813
• 631869-22-2
• 1-(But-3-en-2-yl)-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)-
• DTXSID70453741

• Inchi： 1S/C9H11NO/c1-3-8(2)10-6-4-5-9(10)7-11/h3-8H,1H2,2H3
• InChI Key： CKFHVJUQIHYLPI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C(C=C)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų